Cas no 84882-84-8 (N-(4-fluorophenyl)morpholine-4-carboxamide)

• Product Name: N-(4-fluorophenyl)morpholine-4-carboxamide
• CAS No: 84882-84-8
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 989752
• PubChem ID: 100827
• Update Time: 2025-04-20

N-(4-fluorophenyl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)morpholine-4-carboxamide
• CHEMBL1169930
• HMS2420I04
• SR-01000315658-1
• DTXSID40233936
• SR-01000315658
• 84882-84-8
• NSC-379475
• SCHEMBL20236734
• MLS000071922
• NSC 379475
• AKOS000597335
• BAS 01236558
• N-(4-Fluorophenyl)-4-morpholinecarboxamide
• Morpholine-4-carboxylic acid (4-fluoro-phenyl)-amide
• SMR000010219
• Z44590826
• 4-Morpholinecarboxamide, N-(4-fluorophenyl)-
• NSC379475
• DB-387261

• Inchi： 1S/C11H13FN2O2/c12-9-1-3-10(4-2-9)13-11(15)14-5-7-16-8-6-14/h1-4H,5-8H2,(H,13,15)
• InChI Key： UZBQYMOMBCVALW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas